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Compound of Interest

Compound Name: GSK461364

Cat. No.: B529461 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with GSK461364. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent polo-like kinase 1 (Plk1)

inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
While a Safety Data Sheet (SDS) for GSK461364 indicates that the substance is not classified

as hazardous according to the Globally Harmonized System (GHS), it is prudent to handle it

with care due to its biological activity as a potent kinase inhibitor used in cancer research.[1] It

is the user's responsibility to establish safe handling procedures based on the specific

conditions of use.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears or

holes before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection
Not generally required for

small quantities

Use a certified respirator if

creating aerosols or handling

large quantities.

Safe Handling and Operational Plan
Adherence to a strict operational workflow is critical to minimize exposure and ensure

experimental integrity.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling GSK461364, preferably within a chemical fume

hood.

Ensure all necessary PPE is available and in good condition.

Have a spill kit readily accessible.

Weighing and Reconstitution:

Handle the solid compound in a fume hood to avoid inhalation of any airborne particles.

Use appropriate tools (e.g., spatulas, weighing paper) that can be easily decontaminated.
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When preparing stock solutions, add the solvent slowly to the solid to prevent splashing.

GSK461364 is soluble in DMSO.[2]

Experimental Use:

Clearly label all solutions containing GSK461364.

When performing cell-based assays or animal experiments, follow established laboratory

protocols for handling cytotoxic agents.

Avoid the generation of aerosols.

Post-Experiment:

Decontaminate all work surfaces and equipment after use.

Dispose of all waste in accordance with the disposal plan.

Wash hands thoroughly after removing gloves.

Disposal Plan
As an antineoplastic agent, GSK461364 and all associated waste must be disposed of as

chemotherapeutic waste.[3]

Waste Segregation and Disposal:
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Waste Type Disposal Container Procedure

Solid Waste
Yellow chemotherapeutic

waste bag/container

Includes contaminated gloves,

pipette tips, tubes, and

weighing paper.[3]

Liquid Waste

Labeled, leak-proof

chemotherapeutic waste

container

Includes unused solutions and

contaminated media. Do not

dispose of down the drain.[3]

Sharps

Puncture-proof

chemotherapeutic sharps

container

Includes contaminated needles

and syringes.

All chemotherapeutic waste containers must be clearly labeled as "Chemotherapeutic Waste"

and disposed of through an approved hazardous waste disposal program.[3]

Emergency Procedures
Spill Response:

Evacuate the immediate area.

Alert others in the vicinity.

If safe to do so, contain the spill using a chemical spill kit.

Wear appropriate PPE, including respiratory protection if the spill is a powder.

Clean the area with an appropriate deactivating agent or soap and water.

Collect all cleanup materials in a sealed container for disposal as chemotherapeutic waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b529461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Diagrams
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Caption: Workflow for the safe handling and disposal of GSK461364.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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